Cas no 1101023-98-6 (2-Bromo-1-(oxolan-3-yl)ethan-1-one)

• Product Name: 2-Bromo-1-(oxolan-3-yl)ethan-1-one
• CAS No: 1101023-98-6
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• CID: 2112689
• PubChem ID: 75356445
• Update Time: 2025-06-23

2-Bromo-1-(oxolan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(tetrahydro-3-furanyl)Ethanone
• 2-bromo-1-(oxolan-3-yl)ethan-1-one
• 2-Bromo-1-(tetrahydrofuran-3-yl)ethanone
• NE20811
• Ethanone, 2-bromo-1-(tetrahydro-3-furanyl)-
• 2-Bromo-1-(oxolan-3-yl)ethan-1-one

• Inchi： 1S/C6H9BrO2/c7-3-6(8)5-1-2-9-4-5/h5H,1-4H2
• InChI Key： AFYWQQAFNRKSGS-UHFFFAOYSA-N
• SMILES： BrCC(C1COCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(oxolan-3-yl)ethan-1-one

Comprehensive Overview of 2-Bromo-1-(oxolan-3-yl)ethan-1-one (CAS No. 1101023-98-6): Properties, Applications, and Industry Insights

2-Bromo-1-(oxolan-3-yl)ethan-1-one (CAS No. 1101023-98-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated ketone derivative contains a tetrahydrofuran (oxolane) ring, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula C₆H₉BrO₂ and molecular weight of 193.04 g/mol position it as a versatile building block for heterocyclic synthesis.

Recent literature highlights the growing demand for oxolane-containing compounds in drug discovery, particularly for developing central nervous system (CNS) therapeutics. The 2-bromoacetyl group in this molecule serves as an excellent electrophile for nucleophilic substitution reactions, enabling efficient C-C bond formation strategies. Researchers are particularly interested in its potential for creating bioactive furan derivatives, which show promise in addressing current challenges in antimicrobial resistance and cancer therapeutics.

From a synthetic chemistry perspective, 2-Bromo-1-(oxolan-3-yl)ethan-1-one offers several advantages. Its oxolane ring provides both stability and polarity, while the α-bromo ketone moiety allows for diverse functionalization. These characteristics make it valuable for constructing chiral intermediates, a hot topic in asymmetric synthesis research. The compound's compatibility with various cross-coupling reactions and organometallic transformations aligns with the pharmaceutical industry's push toward more efficient green chemistry approaches.

Analytical characterization of CAS 1101023-98-6 typically involves advanced techniques such as NMR spectroscopy (showing distinctive signals at δ 4.5-4.7 ppm for oxolane protons) and mass spectrometry. The compound's physicochemical properties, including its solubility profile (soluble in common organic solvents like dichloromethane and THF) and melting point range (typically 45-50°C), make it practical for laboratory applications. These properties are frequently searched by chemists optimizing reaction conditions for scale-up processes.

The commercial availability of 2-Bromo-1-(oxolan-3-yl)ethan-1-one has increased significantly to meet demand from contract research organizations and academic laboratories. Current market trends show growing interest in this compound for developing small molecule inhibitors and proteolysis targeting chimeras (PROTACs), reflecting broader industry shifts toward targeted therapies. Proper storage recommendations (typically 2-8°C under inert atmosphere) and handling protocols are essential considerations for users, as with all reactive synthetic intermediates.

Ongoing research explores novel applications of 1101023-98-6 in material science, particularly for designing functional polymers with tailored properties. The compound's ability to participate in click chemistry reactions makes it attractive for creating smart materials—a trending topic in nanotechnology circles. As synthetic methodologies advance, we anticipate expanded use of this building block in high-throughput screening libraries and combinatorial chemistry approaches.

Quality control standards for 2-Bromo-1-(oxolan-3-yl)ethan-1-one typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents. These specifications are crucial for researchers investigating structure-activity relationships in medicinal chemistry programs. The compound's stability data (generally stable at room temperature for extended periods when properly stored) supports its utility in multistep synthesis workflows, addressing common concerns about intermediate degradation during complex reaction sequences.

From an environmental perspective, proper waste management protocols for brominated compounds like this one are essential. The scientific community continues to develop improved degradation methods for such materials, aligning with global green chemistry initiatives. These considerations are increasingly important to researchers seeking sustainable synthetic routes, as evidenced by growing searches for eco-friendly bromination methods and atom economy in organic synthesis.

Future directions for CAS 1101023-98-6 research may include exploration of its bioconjugation potential and applications in prodrug design. The compound's structural features suggest possible utility in developing targeted drug delivery systems, particularly for CNS disorders—a major focus area in current pharmaceutical R&D. As synthetic chemistry continues evolving, this versatile building block will likely find new applications in addressing contemporary challenges in precision medicine and personalized therapeutics.